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Compound of Interest

Compound Name: 4-Formyl-3-hydroxybenzonitrile

Cat. No.: B1338046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 5-

Cyanosalicylaldehyde (also known as 3-Formyl-4-hydroxybenzonitrile or 2-hydroxy-5-

cyanobenzaldehyde), a versatile aromatic compound with significant potential in research and

development, particularly in the fields of medicinal chemistry and materials science. This

document summarizes its physicochemical properties, provides a detailed experimental

protocol for its synthesis, and explores its reactivity and potential applications.

Core Properties and Data
5-Cyanosalicylaldehyde is a substituted salicylaldehyde characterized by the presence of a

nitrile (-C≡N) group at the 5-position of the benzene ring. This electron-withdrawing group, in

conjunction with the hydroxyl and aldehyde functionalities, imparts unique chemical

characteristics to the molecule.

Physicochemical Properties
Quantitative data for 5-Cyanosalicylaldehyde (CAS No: 74901-29-4) is summarized in the table

below. It is important to note that while the melting point is an experimentally determined value,

other parameters are currently based on predictive models.[1]
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Property Value Source

Molecular Formula C₈H₅NO₂ [2][3]

Molecular Weight 147.13 g/mol [2][3]

CAS Number 74901-29-4 [2][3]

Melting Point 147 °C [1]

Boiling Point (Predicted) 241.4 ± 25.0 °C [1]

Density (Predicted) 1.32 ± 0.1 g/cm³ [1]

pKa (Predicted) 6.05 ± 0.18 [1]

Appearance Off-white to light yellow solid [1]

Experimental Protocols
Synthesis of 5-Cyanosalicylaldehyde
A common synthetic route to 5-Cyanosalicylaldehyde involves the demethylation of 5-cyano-2-

methoxybenzaldehyde. The following protocol is a representative method for its preparation.[2]

[4]

Materials:

5-cyano-2-methoxybenzaldehyde

Lithium chloride (LiCl)

N,N-dimethylformamide (DMF)

Aqueous acidic potassium sulfate solution

Ethyl acetate

Water

Saturated sodium chloride solution
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Procedure:

To a solution of 5-cyano-2-methoxybenzaldehyde (31.08 g) in N,N-dimethylformamide (500

mL), add lithium chloride (24.52 g).[2][4]

Heat the reaction mixture to reflux for 2 hours.

After cooling, remove the solvent by rotary evaporation.

Dissolve the residue in an aqueous acidic potassium sulfate solution.

Extract the aqueous solution with ethyl acetate.

Wash the organic phase sequentially with water and a saturated sodium chloride solution.[2]

[4]

Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate), filter,

and concentrate under reduced pressure to yield the crude product.

Further purification can be achieved by recrystallization to obtain 2-hydroxy-5-

cyanobenzaldehyde.[4]

This procedure has been reported to yield approximately 24.5 g of the target product, which

corresponds to an 86% yield.[2][4]

Reactivity and Potential Applications
The chemical structure of 5-Cyanosalicylaldehyde, featuring aldehyde, hydroxyl, and cyano

groups, makes it a valuable intermediate in organic synthesis.

Reactivity:

Aldehyde Group: The aldehyde functionality is a reactive site for nucleophilic addition and

condensation reactions. It can readily react with amines to form Schiff bases, which are

widely studied in medicinal chemistry for their diverse biological activities.

Hydroxyl Group: The phenolic hydroxyl group can undergo etherification and esterification

reactions. Its acidity is influenced by the electron-withdrawing cyano group.
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Cyano Group: The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an

amine, providing pathways to a variety of other functionalized derivatives.

Applications:

While specific applications of 5-Cyanosalicylaldehyde are still emerging, its structural motifs are

found in compounds with interesting biological and material properties.

Drug Discovery: Salicylaldehyde-based compounds have been investigated as covalent

inhibitors of enzymes. For instance, salicylaldehyde derivatives have been designed to target

specific lysine residues in proteins, such as the RNA demethylase ALKBH5, which is

implicated in cancer.[5] The unique electronic properties of 5-Cyanosalicylaldehyde make it

an attractive scaffold for the design of novel therapeutic agents.

Fluorescent Probes: The salicylaldehyde core is a common component in the design of

fluorescent probes for the detection of metal ions and other analytes. Schiff bases derived

from substituted salicylaldehydes can exhibit "turn-on" fluorescence upon binding to specific

ions.[6] The cyano group in 5-Cyanosalicylaldehyde could potentially modulate the

photophysical properties of such probes.

Materials Science: Aromatic compounds with cyano groups are of interest in materials

science for their potential applications in organic electronics and nonlinear optics.

Signaling Pathways and Logical Relationships
The specific role of 5-Cyanosalicylaldehyde in modulating signaling pathways is an active area

of research. However, the broader class of salicylaldehyde derivatives and related phenolic

compounds are known to interact with various cellular signaling cascades. For example, plant-

derived natural products with phenolic structures can modulate pathways involved in cancer,

such as the PI3K/Akt/mTOR and NF-κB pathways.[7][8]

The synthesis of 5-Cyanosalicylaldehyde can be represented by the following workflow:

5-cyano-2-methoxybenzaldehyde LiCl, DMF
Add

Reflux (2h)
Heat Aqueous Workup &

Extraction
Process

5-Cyanosalicylaldehyde
Isolate
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Click to download full resolution via product page

Synthesis workflow for 5-Cyanosalicylaldehyde.

A potential application of 5-Cyanosalicylaldehyde in drug discovery involves its use as a

scaffold for developing enzyme inhibitors. The logical relationship for this process is outlined

below:

5-Cyanosalicylaldehyde Scaffold

Chemical Modification
(e.g., Schiff base formation)

Compound Library

Biological Screening
(e.g., Enzyme Assays)

Hit Compound

Lead Optimization

Drug Candidate
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Logical workflow for drug discovery using 5-Cyanosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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